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Compound of Interest

Compound Name: BCI-137

Cat. No.: B1667843 Get Quote

For immediate reference, BCI-137 (Argonaute-2 Inhibitor) is classified as a non-hazardous

substance. Consequently, a formal Safety Data Sheet (SDS) with specific disposal protocols is

not mandated under regulations such as the European Union's REACH directive. However,

adherence to prudent laboratory practices for chemical waste management is essential to

ensure a safe and compliant research environment. This guide provides detailed procedures

for the proper disposal of BCI-137 in both solid form and in solution.

Key Chemical and Physical Properties
A clear understanding of a compound's properties is foundational to its safe handling and

disposal. The following table summarizes the relevant data for BCI-137.
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Property Value References

Chemical Name

2-(2,3-Dioxo-1,2,3,4-

tetrahydroquinoxaline-6-

sulfonamido) propanoic acid

[1]

Synonyms

Ago2 Inhibitor, BCI137, N-

((2,3-Dihydroxy-6-

quinoxalinyl)sulfonyl)alanine

[1]

CAS Number 112170-24-8 [2]

Molecular Formula C₁₁H₁₁N₃O₆S [2]

Molecular Weight 313.29 g/mol [2]

Appearance
White to off-white or gray-white

solid
[3]

Solubility
Soluble in DMSO (up to 100

mg/mL)
[2][4]

Storage

Solid: 2-8°C for short term,

-20°C for long term. Solution:

-20°C or -80°C.

[2][3][5]

Toxicity Standard Handling [4]

Experimental Protocols for Disposal
The appropriate disposal procedure for BCI-137 depends on its physical state (solid or in

solution). Always consult your institution's Environmental Health and Safety (EHS) guidelines

before proceeding, as local regulations may vary.

Disposal of Solid BCI-137
Unused or surplus solid BCI-137 should be managed as non-hazardous chemical waste.

Methodology:
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Containerization: Place the solid BCI-137 in a clearly labeled, sealed container. The original

manufacturer's container is ideal. If using a different container, ensure it is compatible and

properly labeled with the full chemical name ("BCI-137, Argonaute-2 Inhibitor") and marked

as "Non-Hazardous Waste for Disposal."

Segregation: While BCI-137 is non-hazardous, it is good practice to segregate it from other

chemical waste streams to prevent accidental mixing.

Waste Pickup: Arrange for disposal through your institution's chemical waste program. Do

not discard solid chemical waste in the regular trash unless explicitly permitted by your EHS

office.

Disposal of BCI-137 Solutions
BCI-137 is frequently dissolved in dimethyl sulfoxide (DMSO) for experimental use. The

disposal of these solutions must account for the properties of the solvent.

Methodology:

Waste Collection: Collect all waste solutions containing BCI-137 and DMSO in a dedicated,

properly sealed, and compatible waste container. Typically, these are plastic-coated glass

bottles or polyethylene containers suitable for organic solvent waste.

Labeling: Clearly label the waste container as "Hazardous Waste" (due to the DMSO

solvent), and list all constituents, including "BCI-137" and "Dimethyl Sulfoxide," with their

approximate concentrations.

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from heat and ignition sources, as DMSO is a combustible liquid.

Disposal Request: When the container is nearly full, submit a chemical waste pickup request

through your institutional EHS office. Do not pour DMSO solutions down the drain.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of BCI-
137.
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Start: BCI-137 Waste

Is the waste in solid form?

Place in a labeled,
sealed container for

non-hazardous solid waste.

Yes

Collect in a labeled,
sealed container for

hazardous solvent waste.

No (in solution)

Dispose via institutional
chemical waste program.

Dispose via institutional
hazardous waste program.

End End

Click to download full resolution via product page

Caption: BCI-137 Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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